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Compound of Interest

Compound Name: 6-N-Biotinylaminohexanol

Cat. No.: B15525502

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical
properties, applications, and handling of 6-N-Biotinylaminohexanol, a versatile biotinylation
reagent crucial for various biochemical and molecular biology applications.

Core Chemical Properties

6-N-Biotinylaminohexanol is a derivative of biotin, also known as vitamin H, which is
covalently linked to a six-carbon spacer arm (aminohexanol). This linker arm minimizes steric
hindrance, allowing for efficient interaction between the biotin moiety and its binding partners,
most notably streptavidin and avidin. The terminal hydroxyl group on the hexanol linker
provides a reactive site for further chemical modifications.

Physicochemical Data
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Property Value Source
CAS Number 106451-92-7 [1]
Molecular Formula C16H29N303S [1]
Molecular Weight 343.49 g/mol [1]
Appearance White to Off-White Solid [1]

Not publicly available. Refer to
Melting Point the Certificate of Analysis from

the supplier.

Soluble in organic solvents

such as DMF for stock

- solutions. Used in aqueous

Solubility ] ]

buffers for biochemical assays,

suggesting at least partial

water solubility.

Recommended storage at
Storage [1]

-20°C or 2-8°C.

Applications in Research and Development

The primary utility of 6-N-Biotinylaminohexanol stems from the high-affinity interaction

between biotin and streptavidin. This strong and specific binding is exploited in a multitude of

applications:

 Biotinylation of Molecules: The terminal hydroxyl group can be activated or modified to

conjugate 6-N-Biotinylaminohexanol to various molecules of interest, including proteins,

nucleic acids, and other small molecules. This process, known as biotinylation, tags the

molecule for subsequent detection, purification, or immobilization.

« Affinity Chromatography: Biotinylated molecules can be captured from complex mixtures

using streptavidin- or avidin-immobilized resins. This is a powerful technique for the

purification of proteins and other biomolecules.
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e Pull-Down Assays: This technique is used to study interactions between a biotinylated "bait"
molecule (e.g., a protein or a nucleic acid sequence) and its potential binding partners
("prey") in a cell lysate or other complex mixture. The entire complex is then "pulled down"
using streptavidin-coated beads.

e Immunoassays: Biotinylation is widely used in various immunoassay formats, such as
ELISA, to enhance signal detection. A biotinylated detection antibody can be bound by a
streptavidin-enzyme conjugate, leading to signal amplification.

e Cell Surface Labeling: When used in its cell-impermeable form, biotinylation reagents can
selectively label proteins on the surface of living cells, which is useful for studying protein
trafficking and cell surface architecture.

Experimental Protocols

General Protocol for a Pull-Down Assay Using a
Biotinylated Probe

This protocol outlines the general steps for identifying protein-protein or protein-nucleic acid
interactions using a biotinylated bait molecule and streptavidin-coated magnetic beads.

1. Preparation of Biotinylated Bait:

o The molecule of interest (e.g., a purified protein, a synthetic peptide, or an oligonucleotide) is
biotinylated using an appropriate chemical conjugation method. 6-N-Biotinylaminohexanol,
after activation of its hydroxyl group, can be used for this purpose. The efficiency of
biotinylation should be assessed.

2. Preparation of Cell Lysate (Prey):
e Cells are cultured and harvested.

e The cells are lysed using a suitable lysis buffer to release the proteins. The choice of lysis
buffer is critical and should be optimized to maintain the integrity of the protein interactions of
interest.
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The lysate is clarified by centrifugation to remove cellular debris. The supernatant contains
the "prey" proteins.

. Binding of Biotinylated Bait to Streptavidin Beads:

Streptavidin-coated magnetic beads are washed and equilibrated in a binding buffer.

The biotinylated bait is incubated with the streptavidin beads to allow for high-affinity binding.
. Incubation of Bait-Bead Complex with Cell Lysate:

The cell lysate is pre-cleared by incubating it with beads alone to reduce non-specific
binding.

The bait-bound beads are then incubated with the pre-cleared cell lysate. During this step,
prey proteins that interact with the bait will bind to the complex.

. Washing:

The beads are washed multiple times with a wash buffer to remove non-specifically bound
proteins. The stringency of the wash buffer can be adjusted to reduce background.

. Elution:
The bound proteins are eluted from the beads. This can be achieved by:
o Boiling the beads in SDS-PAGE loading buffer to denature the proteins.
o Using a competitive elution buffer containing a high concentration of free biotin.
o Changing the pH or ionic strength of the buffer.
. Analysis:

The eluted proteins are typically analyzed by SDS-PAGE followed by Western blotting with
an antibody against a specific protein of interest or by mass spectrometry for the
identification of unknown interacting partners.
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Visualized Experimental Workflow

The following diagram illustrates a typical workflow for a pull-down assay.
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Click to download full resolution via product page
Caption: Workflow of a pull-down assay using a biotinylated bait.

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling 6-
N-Biotinylaminohexanol.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

» Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated
area. In case of contact, rinse the affected area thoroughly with water.

o Storage: Store in a tightly sealed container in a cool, dry place as recommended by the
manufacturer.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15525502?utm_src=pdf-body-img
https://www.benchchem.com/product/b15525502?utm_src=pdf-body
https://www.benchchem.com/product/b15525502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15525502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Disposal: Dispose of the chemical and its container in accordance with local, regional, and
national regulations.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.

Spectral Data

Detailed spectral data, such as 1H-NMR, 13C-NMR, and mass spectrometry data, are typically
available from the commercial supplier upon request and are provided with the certificate of
analysis for a specific lot. This information is crucial for verifying the identity and purity of the
compound before use in experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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